Cas no 2228602-71-7 (1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine
• CAS No: 2228602-71-7
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6029848
• PubChem ID: 67420451
• Update Time: 2025-06-10

1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine
• EN300-1795885
• SCHEMBL2470343
• 2228602-71-7
• 1-[2-(2,3-difluorophenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C11H13F2N/c12-9-3-1-2-8(10(9)13)4-5-11(14)6-7-11/h1-3H,4-7,14H2
• InChI Key： RBNQKLOGQYFWLL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCC1(CC1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine

Introduction to 1-2-(2,3-Difluorophenyl)ethylcyclopropan-1-amine (CAS No. 2228602-71-7)

1-2-(2,3-Difluorophenyl)ethylcyclopropan-1-amine (CAS No. 2228602-71-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research developments.

The chemical structure of 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine is noteworthy for its cyclopropane ring and the difluorophenyl substituent. The cyclopropane ring is a three-membered cyclic alkane that imparts unique conformational rigidity to the molecule, which can influence its biological activity. The difluorophenyl group, on the other hand, introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

The synthesis of 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine has been a subject of extensive research due to its potential applications in drug discovery. One common synthetic route involves the reaction of 2,3-difluorobenzaldehyde with an appropriate cyclopropane derivative, followed by reductive amination to form the final amine product. Recent advancements in catalytic methods have further optimized this process, making it more efficient and scalable for industrial production.

In terms of pharmacological properties, 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine has been studied for its potential as a modulator of various receptors and enzymes. Preliminary in vitro studies have shown that the compound exhibits selective binding to specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Additionally, it has demonstrated promising activity in modulating ion channels and transporters, suggesting potential applications in neurological disorders and pain management.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine. Early results from phase I trials have indicated good tolerability and a favorable pharmacokinetic profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in specific disease conditions.

The structural uniqueness of 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine has also led to its exploration as a lead compound for drug design. Researchers are investigating structural modifications to enhance its potency and selectivity while minimizing off-target effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these efforts and predict the behavior of modified analogs.

Beyond its direct therapeutic applications, 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine has also shown promise as a tool compound in basic research. Its ability to selectively interact with specific biological targets makes it valuable for studying receptor function and signaling pathways. This can provide insights into disease mechanisms and inform the development of new therapeutic strategies.

In conclusion, 1-2-(2,3-difluorophenyl)ethylcyclopropan-1-amine (CAS No. 2228602-71-7) is a promising compound with a unique chemical structure that holds significant potential in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover its pharmacological properties and therapeutic applications, positioning it as a valuable candidate for further development in drug discovery and basic research.